Cas no 2137777-55-8 (5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine)

• Product Name: 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine
• CAS No: 2137777-55-8
• MF: C₁₂H₈ClF₂N
• MW: 239.648428916931
• CID: 6273622
• PubChem ID: 165470251
• Update Time: 2025-05-26

5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine
• EN300-1067195
• 2137777-55-8

• Inchi： 1S/C12H8ClF2N/c1-7-2-3-8(4-11(7)14)10-5-9(13)6-16-12(10)15/h2-6H,1H3
• InChI Key： ZKBSJSMTAQPVQP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1C=CC(C)=C(C=1)F)F

Computed Properties

• Exact Mass: 239.0313333g/mol
• Monoisotopic Mass: 239.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine

5-Chloro-2-Fluoro-3-(3-Fluoro-4-Methylphenyl)Pyridine: A Comprehensive Overview

The compound 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine, with the CAS number 2137777-55-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the broader class of pyridine derivatives, which are known for their unique electronic properties and wide-ranging applications in drug design and agrochemicals.

The molecular structure of 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine consists of a pyridine ring substituted with chlorine, fluorine, and a fluoromethylphenyl group. The strategic placement of these substituents imparts specific electronic and steric effects, making this compound highly versatile for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions, which have significantly improved the yield and purity of the product. Researchers have also explored alternative routes, such as Suzuki coupling reactions, to diversify its functional groups further. These innovations underscore the compound's importance in modern organic synthesis.

In terms of applications, 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine has shown promise in medicinal chemistry as a lead compound for anti-cancer therapies. Its ability to modulate key signaling pathways makes it a valuable tool in drug discovery programs targeting various malignancies. Additionally, this compound has been investigated for its potential role in developing novel agrochemicals, particularly as a fungicide or insecticide with high efficacy and low environmental impact.

Recent research has also focused on understanding the photophysical properties of this compound, revealing its potential applications in optoelectronic materials. Studies have demonstrated that its unique electronic structure can be exploited to create advanced materials for light-emitting diodes (LEDs) and solar cells.

In conclusion, 5-chloro-2-fluoro-3-(3-fluoro-4-methylphenyl)pyridine stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing scientific research across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.